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Compound of Interest

Compound Name: 2,6-Bis(bromomethyl)pyridine

Cat. No.: B1268884

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Bis(bromomethyl)pyridine, a compound commonly used in chemical synthesis. Adherence to
these procedures is critical to ensure personnel safety and environmental protection. This
document outlines the necessary operational steps and disposal plans to directly address
procedural questions regarding the handling and disposal of this hazardous material.

Safety and Hazard Information

2,6-Bis(bromomethyl)pyridine is classified as a hazardous substance. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]
Appropriate personal protective equipment (PPE), including a dust mask (type N95 or
equivalent), eye shields, and gloves, must be worn when handling this chemical. Work should
always be conducted in a well-ventilated area, preferably within a certified laboratory chemical
fume hood.

Quantitative Data

A summary of the key quantitative data for 2,6-Bis(bromomethyl)pyridine is presented in the
table below for easy reference.
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Property Value
Molecular Formula C7H7Br2N
Molecular Weight 264.94 g/mol [1]
CAS Number 7703-74-4
Appearance Solid

Melting Point 85-87 °C

Acute Toxicity 4 (Oral), Skin Irritant 2, Eye
Hazard Classifications Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory system)[1]

WGK (Germany) 3 (Highly hazardous for water)

Spill and Emergency Procedures

In the event of a spill, it is crucial to avoid dust formation.[2] Personnel should wear appropriate
PPE and ensure adequate ventilation.[2] The spilled material should be swept up and shoveled
into a suitable, closed container for disposal without creating dust.[2] Do not let the product
enter drains.[2]

First Aid Measures:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

Disposal Procedures

The primary method for the disposal of 2,6-Bis(bromomethyl)pyridine is to offer surplus and
non-recyclable solutions to a licensed disposal company. Waste must be disposed of in
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accordance with all applicable federal, state, and local environmental regulations.
Contaminated packaging should be disposed of as unused product.

Step-by-Step Disposal Protocol:

e Segregation and Collection: Collect waste 2,6-Bis(bromomethyl)pyridine and any
contaminated materials (e.g., gloves, absorbent paper) in a designated, properly labeled,
and sealed hazardous waste container.

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
chemical name: "2,6-Bis(bromomethyl)pyridine".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area away from incompatible materials.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

o Documentation: Maintain a record of the waste generated, including the quantity and date of
disposal, as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,6-
Bis(bromomethyl)pyridine.
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Start: Handling 2,6-Bis(bromomethyl)pyridine Waste

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Collect Waste in a
Designated, Labeled Container

Spill Occurs

Follow Spill Cleanup Procedure:
- Absorb with inert material
- Place in sealed container for disposal

Store Waste Container in a
Secure, Ventilated Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Company

Arrange for Professional
Waste Transport and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,6-Bis(bromomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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